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Compound of Interest

Compound Name: Mito-So

Cat. No.: B16347785

Get Quote

Technical Support Center: Mito-So
This technical support center provides guidance on the proper storage and handling of Mito-So
to prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for storing Mito-So?

For optimal stability, Mito-So should be stored at -20°C for long-term storage. For short-term

storage (a few days to a week), refrigeration at 4°C is acceptable. Avoid repeated freeze-thaw

cycles as this can accelerate degradation.

Q2: How should I protect Mito-So from light and air?

Mito-So is sensitive to light and oxidation. It should be stored in an amber vial or a container

wrapped in aluminum foil to protect it from light. To prevent oxidation, it is recommended to

aliquot the compound upon receipt and store it under an inert atmosphere, such as argon or

nitrogen.
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Q3: What is the best solvent for storing Mito-So?

The choice of solvent can significantly impact the stability of Mito-So. For long-term storage, it

is best to store Mito-So as a dry powder. If a stock solution is required, anhydrous dimethyl

sulfoxide (DMSO) is a common choice. However, it's crucial to use high-purity, anhydrous

DMSO to prevent degradation from moisture. For working solutions, the solvent should be

compatible with your experimental system.

Q4: How can I tell if my Mito-So has degraded?

Degradation of Mito-So may be indicated by a change in color or the appearance of precipitate

in the solution. However, the most reliable way to assess degradation is through analytical

methods such as High-Performance Liquid Chromatography (HPLC) to check for the

appearance of degradation peaks, or by functional assays to confirm its biological activity.
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Problem Possible Cause Solution

Loss of biological activity in

experiments.

Degradation of Mito-So due to

improper storage.

Verify storage conditions

(temperature, light, and air

exposure). Prepare fresh stock

solutions from a new aliquot of

powdered compound. Perform

a stability check using HPLC or

a functional assay.

Visible precipitate in the stock

solution.

The compound has come out

of solution or has degraded.

Gently warm the solution to

see if the precipitate

redissolves. If it does not, it is

likely a degradation product,

and the solution should be

discarded. Prepare a fresh

stock solution.

Color change in the Mito-So

solution.

This is a strong indicator of

chemical degradation.

Discard the solution

immediately and prepare a

fresh stock from a new aliquot.

Review storage and handling

procedures to prevent future

degradation.

Storage Condition Stability Data
The following table summarizes the expected stability of Mito-So under various storage

conditions. This data is based on general principles for handling similar mitochondria-targeted

antioxidants.
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Storage

Condition
Solvent Temperature Light/Air

Expected

Stability

Long-term Dry Powder -20°C Protected > 1 year

Short-term Dry Powder 4°C Protected 1-2 months

Stock Solution
Anhydrous

DMSO
-20°C Protected Up to 6 months

Stock Solution
Anhydrous

DMSO
4°C Protected Up to 2 weeks

Working Solution Aqueous Buffer 4°C Exposed < 24 hours

Experimental Protocol: Assessing Mito-So Stability
with HPLC
This protocol provides a general method for assessing the stability of Mito-So using reverse-

phase High-Performance Liquid Chromatography (RP-HPLC).

Materials:

Mito-So sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Trifluoroacetic acid (TFA)

C18 reverse-phase HPLC column

Procedure:

Prepare Mobile Phase:

Mobile Phase A: 0.1% TFA in water
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Mobile Phase B: 0.1% TFA in ACN

Prepare Sample:

Dissolve a small amount of your stored Mito-So in the initial mobile phase composition

(e.g., 95% A, 5% B) to a final concentration of 1 mg/mL.

Filter the sample through a 0.22 µm syringe filter before injection.

HPLC Analysis:

Column: C18, 4.6 x 150 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV detector at a wavelength determined by the absorbance maximum of Mito-
So.

Gradient:

0-5 min: 5% B

5-25 min: 5% to 95% B

25-30 min: 95% B

30-35 min: 95% to 5% B

35-40 min: 5% B

Data Analysis:

Analyze the chromatogram for the appearance of new peaks, which would indicate

degradation products.

Calculate the purity of your Mito-So sample by dividing the peak area of the main

compound by the total peak area of all peaks in the chromatogram.
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Compare the purity of a freshly prepared sample with that of a stored sample to determine

the extent of degradation.

Logical Workflow for Troubleshooting Mito-So
Degradation

Suspected Mito-So Degradation
(e.g., loss of activity, visual change)

Review Storage Conditions:
- Temperature (-20°C long-term?)

- Light (Protected?)
- Air (Inert gas?)

- Solvent (Anhydrous?)

Improper Storage Identified

Prepare Fresh Stock Solution
from a new aliquot of powder.

Yes

Perform Stability Test
(e.g., HPLC, Functional Assay)

No

Retest Experiment

Failure

Problem Resolved
Success

Is the compound stable?

Yes

Contact Technical Support
for further assistance.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected Mito-So degradation.

To cite this document: BenchChem. [How to prevent Mito-So degradation during storage].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b16347785?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16347785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

